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Cat. No.: B072600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of carnallite
(KMgCl₃·6H₂O), a hydrated potassium magnesium chloride mineral, in various brine solutions.

Understanding the solubility characteristics of carnallite is crucial for its extraction, processing,

and various industrial applications, including the production of potash fertilizers and

magnesium metal.

Core Concepts of Carnallite Solubility
Carnallite is highly soluble in water and is known for its deliquescent nature, meaning it readily

absorbs moisture from the air.[1] Its solubility in brine is a complex function of temperature,

pressure, and the concentration of various ions in the solution, primarily potassium (K⁺),

magnesium (Mg²⁺), sodium (Na⁺), and chloride (Cl⁻). The formation and dissolution of

carnallite are governed by the phase equilibria of the multicomponent salt-water systems.

The solubility of potassium chloride (KCl) is notably lower in mixed KCl-MgCl₂ brine solutions.

High concentrations of magnesium ions (Mg²⁺) in the brine tend to reduce the dissolution rate

of carnallite.[2] Temperature plays a pivotal role; carnallite typically precipitates from mixed

salt solutions as the temperature is reduced.[2]
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The solubility of carnallite is best understood by examining the phase diagrams of relevant

aqueous salt systems. The most critical system for carnallite is the ternary KCl-MgCl₂-H₂O

system. The following tables summarize the solubility data at different temperatures,

representing the composition of the saturated brine in equilibrium with solid carnallite.

Table 1: Solubility Data for the KCl-MgCl₂-H₂O System at 25°C

Liquid Phase Composition (mass %) Solid Phase in Equilibrium

KCl MgCl₂

1.98 33.34

1.5 35.0

1.0 37.5

0.5 40.0

0.2 42.1

Table 2: Solubility Data for the KCl-MgCl₂-H₂O System at 50°C

Liquid Phase Composition (mass %) Solid Phase in Equilibrium

KCl MgCl₂

3.0 34.5

2.5 36.0

2.0 38.0

1.5 40.5

1.0 42.8

Table 3: Solubility Data for the KCl-MgCl₂-H₂O System at 75°C

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b072600?utm_src=pdf-body
https://www.benchchem.com/product/b072600?utm_src=pdf-body
https://www.benchchem.com/product/b072600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Phase Composition (mass %) Solid Phase in Equilibrium

KCl MgCl₂

4.5 35.5

4.0 37.0

3.5 39.0

3.0 41.5

2.5 43.5

Experimental Protocols for Solubility Determination
The determination of carnallite solubility in brine is typically carried out using the isothermal

equilibrium method. This method involves establishing a state of equilibrium between the solid

carnallite phase and the brine solution at a constant temperature.

Isothermal Equilibrium Method
Objective: To determine the concentration of dissolved salts in a brine that is in equilibrium with

solid carnallite at a specific temperature.

Apparatus:

Constant temperature water bath or incubator

Sealed reaction vessels (e.g., glass flasks with stoppers)

Magnetic stirrer and stir bars

Filtration apparatus (e.g., vacuum filtration with a Büchner funnel or syringe filters)

Analytical instruments for ion concentration measurement (e.g., Inductively Coupled Plasma

- Optical Emission Spectrometry (ICP-OES) for K⁺ and Mg²⁺, and titration for Cl⁻).

Procedure:
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Preparation of Supersaturated Solution: A brine solution with an excess of solid carnallite is

prepared in a reaction vessel. The initial composition of the brine can be varied to study the

effect of other salts like NaCl.

Equilibration: The vessel is placed in a constant temperature bath and stirred continuously.

The system is allowed to equilibrate for a sufficient period (typically 24-48 hours) to ensure

that the liquid phase is fully saturated.

Sampling: After equilibration, the stirring is stopped, and the solid phase is allowed to settle.

A sample of the clear supernatant liquid is carefully withdrawn using a syringe fitted with a

filter to prevent any solid particles from being collected.

Analysis: The collected brine sample is diluted to a known volume. The concentrations of K⁺,

Mg²⁺, and Cl⁻ ions are then determined using appropriate analytical techniques.

Solid Phase Identification: The solid phase remaining in the vessel is also collected and

analyzed (e.g., by X-ray diffraction) to confirm that it is indeed carnallite and to check for the

presence of other solid phases.

Solvent Evaporation Method
This method is primarily used for the synthesis of carnallite crystals but can also provide

qualitative information about its precipitation from a brine of a known initial composition.[2]

Objective: To crystallize carnallite from a brine solution through slow evaporation of the solvent

(water).

Apparatus:

Crystallization dishes or beakers

A controlled environment chamber or desiccator to regulate temperature and humidity.

Procedure:

Preparation of Saturated Brine: A brine solution is prepared by dissolving stoichiometric

amounts of KCl and MgCl₂·6H₂O in distilled water at a specific temperature until saturation is

reached.
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Evaporation: The saturated solution is placed in a crystallization dish and left in a controlled

environment to allow for slow evaporation of water.

Crystal Formation: As the water evaporates, the solution becomes supersaturated, leading to

the nucleation and growth of carnallite crystals.

Harvesting and Analysis: The formed crystals are harvested, dried, and can be analyzed to

confirm their composition and structure.

Visualizations
Phase Diagram of the KCl-MgCl₂-H₂O System
The following diagram illustrates the phase relationships in the KCl-MgCl₂-H₂O system at 25°C.

The different regions represent the conditions under which specific solid phases are in

equilibrium with the brine.
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Phase Diagram of the KCl-MgCl₂-H₂O System at 25°C
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Caption: Phase diagram for the KCl-MgCl₂-H₂O system at 25°C.

Experimental Workflow for Isothermal Solubility
Determination
This diagram outlines the key steps involved in the experimental determination of carnallite
solubility using the isothermal equilibrium method.
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Isothermal Solubility Determination Workflow
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Caption: Workflow for isothermal solubility determination.

Factors Affecting Carnallite Solubility
This diagram illustrates the logical relationships between the primary factors that influence the

solubility of carnallite in brine.
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Factors Influencing Carnallite Solubility
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Caption: Key factors that affect carnallite solubility in brine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072600?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

